Cas no 1207008-41-0 (N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1207008-41-0
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 6431712
• PubChem ID: 45505310
• Update Time: 2025-05-26

N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(6-methoxyquinolin-8-yl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• 1207008-41-0
• SR-01000925722-1
• F5860-3010
• SR-01000925722
• AKOS024525396

• Inchi： 1S/C20H20N2O2S/c1-24-15-12-14-6-4-10-21-18(14)16(13-15)22-19(23)20(8-2-3-9-20)17-7-5-11-25-17/h4-7,10-13H,2-3,8-9H2,1H3,(H,22,23)
• InChI Key： PACFEVGNEUHVQS-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NC2=C3C(=CC(OC)=C2)C=CC=N3)=O)CCCC1

Computed Properties

• Exact Mass: 352.12454906g/mol
• Monoisotopic Mass: 352.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Introduction to N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No 1207008-41-0)

N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1207008-41-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture, featuring a combination of quinoline, thiophene, and cyclopentane moieties, suggests potential applications in modulating biological pathways relevant to various diseases.

The quinoline moiety, specifically the 6-methoxyquinolin-8-yl part of the molecule, is well-documented for its biological activity. Quinolines have a long history in medicinal chemistry, with several derivatives serving as antimalarial, antibacterial, and anticancer agents. The methoxy group at the 6-position enhances the solubility and metabolic stability of the compound, making it a favorable candidate for further pharmacological investigation. This structural feature is particularly relevant in the context of developing drugs that require efficient absorption and distribution within the body.

The incorporation of a thiophen-2-yl group into the molecular framework introduces additional pharmacological potential. Thiophenes are heterocyclic compounds that have been extensively studied for their role in various therapeutic applications, including anticonvulsant, antifungal, and anti-inflammatory effects. The presence of this moiety in N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide suggests that the compound may exhibit multiple modes of action, potentially enhancing its therapeutic efficacy.

The cyclopentane ring in this compound contributes to its stability and flexibility, which are crucial factors in drug design. Cyclopentane derivatives are known for their ability to mimic natural biological structures, thereby improving binding affinity to target enzymes and receptors. This structural element is particularly important in designing molecules that can interact with biological targets in a precise manner, reducing off-target effects and increasing overall drug safety.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide has shown promise as a potential PPI modulator. PPIs play critical roles in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The unique structural features of this compound make it an attractive candidate for further investigation as a PPI inhibitor.

The compound's potential as an anti-cancer agent is particularly noteworthy. Cancer cells often exhibit altered PPI networks that contribute to their proliferation and survival. By targeting these interactions, N-(6-methoxyquinolin-8-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide may disrupt cancer cell signaling pathways, leading to inhibition of tumor growth. Preliminary studies have suggested that this compound can induce apoptosis in certain cancer cell lines by modulating key PPIs involved in cell cycle regulation and survival.

6-methoxyquinolin-8-yl)-1-(thiophen-2-y)cyclopentane-1-carboxamide may offer a novel therapeutic approach for these debilitating conditions. )6-methoxyquinolin-8-y)cyclo-1-carb410) involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of quinoline derivatives followed by coupling with thiophene-containing precursors. The final step involves introducing the cyclopentane ring through cyclization reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. )6-methoxyquinolin-8-y)cyclo-1-carb410) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a therapeutic agent targeting various diseases. As research continues to uncover new biological pathways and targets, compounds like this one will play an increasingly important role in developing next-generation drugs.